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Compound of Interest

Compound Name: Dimethyl 3-hydroxyphthalate

Cat. No.: B1315018

An In-depth Technical Guide to Dimethyl 3-hydroxyphthalate

This technical guide provides a comprehensive overview of dimethyl 3-hydroxyphthalate,
including its chemical properties, synthesis, and analytical methodologies. The information is
intended for researchers, scientists, and professionals involved in drug development and
chemical synthesis.

Core Properties of Dimethyl 3-hydroxyphthalate

Dimethyl 3-hydroxyphthalate is an organic compound with the chemical formula C10H1005.
[1] It is also known by its IUPAC name, dimethyl 3-hydroxybenzene-1,2-dicarboxylate.[1] This
compound belongs to the family of phthalate esters.

Quantitative Data Summary

The key physicochemical properties of dimethyl 3-hydroxyphthalate are summarized in the
table below for easy reference.
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Property Value Source

Molecular Formula C10H1005 PubChem[1]
Molecular Weight 210.18 g/mol PubChem[1]
CAS Number 36669-02-0 PubChem[1]

dimethyl 3-hydroxybenzene-
IUPAC Name ] PubChem[1]
1,2-dicarboxylate

Kovats Retention Index 1500 (Standard non-polar) PubChem[1]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of dimethyl 3-hydroxyphthalate are
crucial for its application in research and development.

Synthesis of Dimethyl 3-hydroxyphthalate

A common method for the synthesis of dimethyl 3-hydroxyphthalate involves the
esterification of 3-hydroxyphthalic anhydride.[2]

Materials:

3-Hydroxyphthalic anhydride

e Methanol (MeOH)

e Sodium bicarbonate (NaHCO3)

¢ Dimethylformamide (DMF)

e lodomethane (CH3I)

» Ethyl acetate

¢ Hexane

e Water
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Procedure:

o Reflux: Dissolve 3-hydroxyphthalic anhydride (e.g., 4.96 g, 30.2 mmol) in methanol (e.g., 60
mL) and heat the solution to reflux for 3 hours.[2]

e Solvent Removal: After the reaction is complete, cool the mixture to room temperature and
remove the solvent by vacuum evaporation.[2]

o Methylation: Suspend the resulting residue in DMF (e.g., 40 mL) with sodium bicarbonate
(e.g., 7.11 g, 84.6 mmol). Add iodomethane (e.g., 4.53 mL, 72.5 mmol) to the mixture.[2]

e Heating: Heat the reaction mixture at 50°C for 2 hours.[2]

o Work-up: After cooling, remove the solvent under vacuum. Partition the residue with ethyl
acetate (e.g., 120 mL) and water (e.g., 100 mL).[2]

e Washing: Wash the organic phase with water (e.g., 2 x 100 mL) and then evaporate the
solvent.[2]

« Purification: Purify the crude product by silica gel column chromatography using a hexane-
ethyl acetate (6:4) eluent to yield dimethyl 3-hydroxyphthalate.[2]

Analytical Methods for Phthalate Esters

While specific protocols for dimethyl 3-hydroxyphthalate are not extensively detailed,
standard analytical techniques for phthalate esters can be applied for its characterization and
quantification.

e Gas Chromatography-Mass Spectrometry (GC-MS): This is a common and powerful
technique for the analysis of phthalates.[3][4] The general approach involves dissolving the
sample, followed by analysis using a GC-MS system.[4] It allows for the separation and
identification of different phthalate esters in a mixture.[5]

e High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is another
widely used method for determining the concentration of phthalate derivatives.[6][7] A
reversed-phase C18 column is often employed with a mobile phase such as a methanol-
water mixture.[6]
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Visualized Workflow
Synthesis Workflow for Dimethyl 3-hydroxyphthalate

The following diagram illustrates the key stages in the synthesis and purification of dimethyl 3-
hydroxyphthalate.

Click to download full resolution via product page

Caption: A flowchart of the synthesis and purification process for dimethyl 3-
hydroxyphthalate.

Note on Signaling Pathways: As of the latest review of published literature, specific signaling
pathways directly involving dimethyl 3-hydroxyphthalate have not been extensively
documented. Research on related compounds, such as dimethyl phthalate (DMP), has
indicated potential interactions with MAPK and calcium signaling pathways in certain biological
models.[8] Further investigation is required to determine if dimethyl 3-hydroxyphthalate
engages in similar cellular mechanisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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